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Compound of Interest

Compound Name: 4-Bromodibenzothiophene

Cat. No.: B1267965 Get Quote

4-Bromodibenzothiophene is a brominated heterocyclic organic compound that serves as a

versatile building block in the synthesis of complex organic molecules. Its unique structure,

featuring a dibenzothiophene core with a bromine substituent, makes it a valuable reagent in

various cross-coupling reactions.

Physicochemical Data
The fundamental properties of 4-Bromodibenzothiophene are summarized in the tables

below for easy reference and comparison.

Identifier Value Source

IUPAC Name 4-bromodibenzothiophene PubChem[1]

Molecular Formula C₁₂H₇BrS PubChem[1]

CAS Number 97511-05-2 PubChem[1]

EC Number 828-272-3 PubChem[1]
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Physical and Chemical
Properties

Value Source

Molecular Weight 263.15 g/mol PubChem[1], ChemicalBook[2]

Melting Point 85.0 to 89.0 °C ChemBK[3]

Boiling Point 386.6 ± 15.0 °C (Predicted) ChemBK[3]

Flash Point 187.6 °C ChemBK[3]

Density 1.611 g/cm³ ChemicalBook[2], ChemBK[3]

XLogP3 5.1 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Role in Pharmaceutical Synthesis
4-Bromodibenzothiophene is a crucial intermediate in the synthesis of various active

pharmaceutical ingredients (APIs). Its utility is particularly highlighted in the development of

drugs targeting neurological disorders. For instance, it is a known intermediate in the synthesis

of brexpiprazole, an atypical antipsychotic. The benzothiophene scaffold is present in

numerous biologically active compounds, and intermediates like 4-bromodibenzothiophene
are essential for their efficient construction.

The following diagram illustrates a generalized workflow for the application of 4-
Bromodibenzothiophene in synthetic organic chemistry, particularly in cross-coupling

reactions which are fundamental to drug discovery.
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Starting Materials

Core Synthesis Step

Downstream Processing

Final Product

4-Bromodibenzothiophene

Cross-Coupling Reaction
(e.g., Suzuki, Stille)

Coupling Partner
(e.g., Boronic Acid, Stannane)

Purification
(e.g., Chromatography)

Crude Product

Further Functionalization

Purified Intermediate

Complex Molecule / API

Sample Preparation

Analytical Techniques Data Interpretation

Final Confirmation

Synthesized Compound Dissolution in
Appropriate Solvent

Purity Assessment
(HPLC, GC-MS)

Structural Elucidation
(NMR, IR, Mass Spec)

Purity Calculation

Spectral Analysis

Confirmed Structure
& Purity
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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